Cas no 189136-13-8 (5-(Azidomethyl)-3,3-difluorodihydro-2(3H)-furanone)

• Product Name: 5-(Azidomethyl)-3,3-difluorodihydro-2(3H)-furanone
• CAS No: 189136-13-8
• MF: C₅H₅F₂N₃O₂
• MW: 177.108907461166
• CID: 4630949
• PubChem ID: 49793726
• Update Time: 2025-06-12

5-(Azidomethyl)-3,3-difluorodihydro-2(3H)-furanone Chemical and Physical Properties

Names and Identifiers

• 5-(Azidomethyl)-3,3-difluorodihydro-2(3H)-Furanone
• 5-(Azidomethyl)-3,3-difluorodihydro-2(3H)-Furanone - A1999
• 5-(Azidomethyl)-3,3-difluorooxolan-2-one
• AKOS024438621
• 5-(AZIDOMETHYL)-3,3-DIFLUORODIHYDRO-2(3H)-FURANONE[189136-13-8]
• 2(3H)-Furanone, 5-(azidomethyl)-3,3-difluorodihydro-
• DTXSID30678559
• 5-(azidomethyl)-3,3-difluoro-dihydrofuran-2(3H)-one
• SCHEMBL23703965
• 189136-13-8
• 5-(Azidomethyl)-3,3-difluorodihydro-2(3H)-furanone

• Inchi： 1S/C5H5F2N3O2/c6-5(7)1-3(2-9-10-8)12-4(5)11/h3H,1-2H2
• InChI Key： DZMHURFSQZAGKK-UHFFFAOYSA-N
• SMILES： C(C1OC(=O)C(F)(F)C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 177.03498273g/mol
• Monoisotopic Mass: 177.03498273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 5-(Azidomethyl)-3,3-difluorodihydro-2(3H)-furanone

Recent Advances in the Application of 5-(Azidomethyl)-3,3-difluorodihydro-2(3H)-furanone (CAS: 189136-13-8) in Chemical Biology and Pharmaceutical Research

The compound 5-(Azidomethyl)-3,3-difluorodihydro-2(3H)-furanone (CAS: 189136-13-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This heterocyclic scaffold, characterized by an azidomethyl group and difluorinated lactone moiety, serves as a valuable building block for the synthesis of bioactive molecules and probes. Recent studies have explored its applications in click chemistry, drug discovery, and targeted protein modification, highlighting its potential as a multifunctional tool in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 189136-13-8 as a key intermediate in the synthesis of novel kinase inhibitors. The researchers leveraged the azide functionality for copper-catalyzed azide-alkyne cycloaddition (CuAAC) to generate a library of triazole-containing compounds with improved selectivity profiles against cancer-related kinases. The difluorinated lactone core was found to enhance metabolic stability while maintaining favorable pharmacokinetic properties, addressing a common challenge in kinase inhibitor development.

In the realm of chemical biology, 5-(Azidomethyl)-3,3-difluorodihydro-2(3H)-furanone has emerged as a powerful tool for bioorthogonal labeling. A recent Nature Chemical Biology publication (2024) detailed its application in live-cell imaging, where the compound was incorporated into metabolic precursors for selective labeling of glycoproteins. The difluorination pattern was shown to reduce nonspecific interactions with cellular components, while the azide group enabled efficient conjugation with fluorescent probes via strain-promoted azide-alkyne cycloaddition (SPAAC).

Pharmaceutical researchers have also investigated the potential of this scaffold in prodrug design. A 2024 ACS Medicinal Chemistry Letters report described its use in masking carboxylic acid functionalities of NSAIDs, with the lactone ring serving as a pH-sensitive prodrug element. The azidomethyl group provided an additional handle for targeted delivery through subsequent conjugation with antibody-drug conjugates (ADCs), demonstrating the compound's dual functionality in drug delivery systems.

The synthetic accessibility of 189136-13-8 has been improved through recent methodological advances. A 2023 Organic Process Research & Development paper presented a scalable, continuous-flow synthesis route that addresses safety concerns associated with azide handling while achieving >90% yield. This development is particularly significant for industrial applications where large-scale production of the intermediate is required for drug discovery programs.

Emerging research suggests potential applications of 5-(Azidomethyl)-3,3-difluorodihydro-2(3H)-furanone in PROTAC (Proteolysis Targeting Chimera) development. The compound's ability to serve as a linker between target-binding warheads and E3 ligase ligands, while maintaining favorable physicochemical properties, positions it as a promising candidate for next-generation targeted protein degradation therapeutics. Preliminary results presented at the 2024 ACS National Meeting showed improved cellular permeability and reduced efflux compared to conventional PEG-based linkers.

In conclusion, 5-(Azidomethyl)-3,3-difluorodihydro-2(3H)-furanone (189136-13-8) represents a versatile scaffold with growing importance in chemical biology and pharmaceutical research. Its unique combination of reactivity, stability, and functional group compatibility continues to inspire innovative applications across multiple therapeutic areas. Future research directions may explore its potential in covalent drug design, biomaterials engineering, and as a platform for developing novel radiopharmaceuticals through azide-based radiolabeling strategies.